Cas no 31357-58-1 (Nigericin, 30-deoxy-)

Nigericin, 30-deoxy- structure
Nigericin, 30-deoxy- structure
Product Name:Nigericin, 30-deoxy-
CAS No:31357-58-1
MF:C40H68O10
MW:708.961934089661
CID:316023
PubChem ID:35776
Update Time:2025-04-19

Nigericin, 30-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Nigericin, 30-deoxy-
    • 2-[(3S,6R)-6-[[(5R,6R,7R,9R)-2-[5-[(3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methy
    • GRISORIXIN
    • 2-[(3S,6R)-6-[[(5R,6R,7R,9R)-3-[5-[(3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-1,3,6-trimethyl-4,10-dioxaspiro[4.5]decan-9-yl]methyl]-3-methyloxan-2-yl]propanoic acid
    • 30-Deoxynigericin
    • Desoxynigericin
    • Grisorixine
    • NIGERICIN,30-DEOXY
    • 31357-58-1
    • DTXSID70953397
    • 2-[6-({2-[5'-(6-Hydroxy-3,5,6-trimethyloxan-2-yl)-2,3'-dimethyl[2,2'-bioxolan]-5-yl]-9-methoxy-2,4,10-trimethyl-1,6-dioxaspiro[4.5]decan-7-yl}methyl)-3-methyloxan-2-yl]propanoic acid
    • 2-[(3S,6R)-6-[[(5R,6R,7R,9R)-2-[5-[(3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-3-methyloxan-2-yl]propanoic acid
    • SCHEMBL19717568
    • CHEBI:198321
    • (2R)-2-[(2R,3S,6R)-6-[[(2S,4R,5R,6R,7R,9R)-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-3-methyloxan-2-yl]propanoic acid
    • Deoxynigericin
    • Epigrisorixin
    • Inchi: 1S/C40H68O10/c1-21-12-13-28(45-33(21)26(6)36(41)42)18-29-19-30(44-11)27(7)40(47-29)25(5)20-38(9,50-40)32-14-15-37(8,48-32)35-23(3)17-31(46-35)34-22(2)16-24(4)39(10,43)49-34/h21-35,43H,12-20H2,1-11H3,(H,41,42)/t21-,22-,23-,24+,25?,26?,27+,28+,29+,30+,31+,32?,33?,34-,35?,37?,38?,39-,40+/m0/s1
    • InChI Key: ZITSQIZMRMDQLE-RHQSYKMPSA-N
    • SMILES: O1[C@@]2([C@H](C)[C@@H](C[C@@H](C[C@H]3CC[C@H](C)C(C(C(=O)O)C)O3)O2)OC)C(C)CC1(C)C1CCC(C)(C2[C@@H](C)C[C@H]([C@@H]3[C@@H](C)C[C@@H](C)[C@@](C)(O)O3)O2)O1

Computed Properties

  • Exact Mass: 708.48100
  • Monoisotopic Mass: 708.481248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 8
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122
  • XLogP3: 6.6

Experimental Properties

  • Density: 1.16
  • Boiling Point: 749.6°Cat760mmHg
  • Flash Point: 216.9°C
  • Refractive Index: 1.534
  • PSA: 122.14000
  • LogP: 6.73320

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